Cas no 95640-45-2 (Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-)

• Product Name: Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-
• CAS No: 95640-45-2
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• CID: 803714
• PubChem ID: 21288910
• Update Time: 2025-04-19

Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-
• PROPANEDINITRILE, [[4-(DIPROPYLAMINO)PHENYL]METHYLENE]-
• [4-(DIPROPYLAMINO)BENZYLIDENE]MALONINITRILE
• propanedinitrile, 2-[[4-(dipropylamino)phenyl]methylene]-
• [4-(dipropylamino)benzylidene]propanedinitrile
• 95640-45-2
• Propanedinitrile,[[4-(dipropylamino)phenyl]methylene]-
• SPPQUBWWSCWEBZ-UHFFFAOYSA-N
• AKOS000814267
• SCHEMBL9816081

• Inchi： 1S/C16H19N3/c1-3-9-19(10-4-2)16-7-5-14(6-8-16)11-15(12-17)13-18/h5-8,11H,3-4,9-10H2,1-2H3
• InChI Key： SPPQUBWWSCWEBZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(/C=C(\C#N)/C#N)=CC=1)(CCC)CCC

Computed Properties

• Exact Mass: 253.15800
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.82000
• LogP: 3.74356